(S)-S-Benzoylcaptopril-d3
Description
“(S)-S-Benzoylcaptopril-d3” is a deuterated analog of captopril, a well-known angiotensin-converting enzyme (ACE) inhibitor. The compound incorporates three deuterium atoms at specific positions, likely within the benzoyl or captopril moiety, to enhance metabolic stability and enable precise tracking in pharmacokinetic or pharmacodynamic studies. Captopril itself (CAS 62571-86-2) is a sulfhydryl-containing ACE inhibitor used primarily for hypertension and heart failure . The deuterated version, this compound, is typically employed in analytical chemistry as an internal standard for mass spectrometry, ensuring accurate quantification of captopril in biological matrices .
Properties
Molecular Formula |
C₁₆H₁₆D₃NO₄S |
|---|---|
Molecular Weight |
324.41 |
Synonyms |
SQ 25868-d3; 1-[3-(Benzoylthio)-2-methyl-1-oxopropyl]-L-proline-d3; 1-[(2S)-3-(Benzoylthio)-2-methyl-1-oxopropyl]-L-proline-d3_x000B_ |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Comparative Studies: No direct clinical trials compare this compound with other ACE inhibitors due to its niche analytical role. However, isotopic analogs like this compound are critical for validating captopril’s pharmacokinetics in preclinical models .
- Unresolved Questions : The long-term stability of deuterated analogs in storage and their behavior in multi-drug interaction studies remain understudied.
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